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Chemical Profile of Laquinimod

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Laquinimod

CAS No.: 248281-84-7

Cat. No.: S532492

The table below summarizes the core chemical and pharmacological properties of Laquinimod:

Property Description

IUPAC Name 5-Chloro-N-ethyl-4-hydroxy-1-methyl-2-oxo-N-phenyl-1,2-dihydroquinoline-3-
carboxamide [1]

Molecular Formula Ci9H17CIN20s3 [1] [2] [3]

Molecular Weight 356.81 g/mol (Average); 356.0927701 g/mol (Monoisotopic) [2]

Chemical A quinoline-3-carboxamide derivative [2]

Structure

CAS Registry 248281-84-7 [2]

Number

Solubility Orally administered [4] [5]; New eye drop formulation exists [6]

Metabolism Primarily hepatic, majorly by Cytochrome P450 3A4 (CYP3A4) [2]

Mechanism of Immunomodulator; down-regulates pro-inflammatory cytokines, modulates NF-kB
Action signaling, up-regulates Brain-Derived Neurotrophic Factor (BDNF) [4] [5] [3]

Active Ingredient Laquinimod sodium (CAS: 248282-07-7) [7] [2]
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Synthesis and Mechanism Insights

While a full, public laboratory protocol is not available in the searched literature, here is the relevant

technical information:

¢ Synthesis Process: A patent (US8865742B2) covers intermediate compounds and processes for
preparing Laquinimod sodium [7]. The patent describes a multi-step organic synthesis process
starting from simpler aromatic precursors to build the quinoline core structure. The technical details
are contained within the patent documentation.

¢ Key Molecular Targets: Laquinimod is described as a modulator of several components of the NF-
KB pathway, including proto-oncogene c-Rel, transcription factor RelB, and the p65 subunit, which
contributes to its anti-inflammatory effects [2].

¢ Visualizing Primary Mechanism: The diagram below illustrates the key mechanistic pathways
through which Laquinimod exerts its effects, based on preclinical research.

Laquinimod

/ peripwal &CNS ImmunomWn
Promotes

[Alters Cytokine Productior) [Modulates NF-kB Pathwaa [Damps Microglial Activatior)

fndtces teadsto Neuroprotection
Antilnflammatory ReducedInflammation

Click to download full resolution via product page

Up-regulates BDNF

Contributes to

Laquinimod's immunomodulatory and neuroprotective mechanisms of action.

Application and Development Status
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Laquinimod has been investigated for several conditions due to its dual immunomodulatory and

neuroprotective properties. The following table summarizes its research applications and current status:

Area of Research  Key Findings & Status

Multiple Sclerosis Phase lll trials demonstrated reduction in disability progression and brain atrophy

(MS) [1] [8]. Approved in Russia for relapsing-remitting MS (RRMS) as Nerventra [1].
Huntington's Preclinical data shows rescue of striatal atrophy and motor deficits in mouse
Disease (HD) models [9]. A Phase Il study (LEGATO-HD) was conducted to evaluate efficacy

and safety [3].

Ophthalmic Arecent Phase | biodistribution study confirmed Laquinimod can reach target eye
Inflammation tissues, supporting potential for treating uveitis [6]. Active Biotech is seeking a
development partner for a Phase Il trial [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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